Cas no 1358987-31-1 (2-{1-ethyl-4-oxo-4H,5H-[1,2,4]triazolo[4,3-a]quinoxalin-5-yl}-N-(4-ethylphenyl)acetamide)

• Product Name: 2-{1-ethyl-4-oxo-4H,5H-[1,2,4]triazolo[4,3-a]quinoxalin-5-yl}-N-(4-ethylphenyl)acetamide
• CAS No: 1358987-31-1
• MF: C₂₁H₂₁N₅O₂
• MW: 375.4237
• CID: 5345924
• Update Time: 2025-11-04

2-{1-ethyl-4-oxo-4H,5H-[1,2,4]triazolo[4,3-a]quinoxalin-5-yl}-N-(4-ethylphenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(1-ethyl-4-oxo-[1,2,4]triazolo[4,3-a]quinoxalin-5-yl)-N-(4-ethylphenyl)acetamide
• 2-(1-ethyl-4-oxo[1,2,4]triazolo[4,3-a]quinoxalin-5(4H)-yl)-N-(4-ethylphenyl)acetamide
• 2-(1-ethyl-4-oxo-[1,2,4]triazolo[4,3-a]quinoxalin-5(4H)-yl)-N-(4-ethylphenyl)acetamide
• 2-{1-ethyl-4-oxo-4H,5H-[1,2,4]triazolo[4,3-a]quinoxalin-5-yl}-N-(4-ethylphenyl)acetamide

• Inchi： 1S/C21H21N5O2/c1-3-14-9-11-15(12-10-14)22-19(27)13-25-16-7-5-6-8-17(16)26-18(4-2)23-24-20(26)21(25)28/h5-12H,3-4,13H2,1-2H3,(H,22,27)
• InChI Key： YGFDADAHOXZXBS-UHFFFAOYSA-N
• SMILES： O=C1C2=NN=C(C([H])([H])C([H])([H])[H])N2C2=C([H])C([H])=C([H])C([H])=C2N1C([H])([H])C(N([H])C1C([H])=C([H])C(=C([H])C=1[H])C([H])([H])C([H])([H])[H])=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 577
• XLogP3: 3
• Topological Polar Surface Area: 80.1

Additional information on 2-{1-ethyl-4-oxo-4H,5H-[1,2,4]triazolo[4,3-a]quinoxalin-5-yl}-N-(4-ethylphenyl)acetamide

Compound CAS No. 1358987-31-1: 2-{1-Ethyl-4-Oxo-4H,5H-[1,2,4]Triazolo[4,3-a]Quinoxalin-5-Yl}-N-(4-Ethylphenyl)Acetamide

The compound with CAS No. 1358987-31-1, named 2-{1-Ethyl-4-Oxo-4H,5H-[1,2,4]Triazolo[4,3-a]Quinoxalin-5-Yl}-N-(4-Ethylphenyl)Acetamide, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound belongs to the class of quinoxaline derivatives, which are known for their diverse biological activities and potential applications in drug development.

Quinoxaline derivatives have been extensively studied due to their ability to interact with various biological targets, including enzymes, receptors, and nucleic acids. The structure of this compound incorporates a triazoloquinoxaline core, which is a fused bicyclic system combining a triazole ring with a quinoxaline moiety. This unique structural feature contributes to its stability and bioavailability, making it a promising candidate for therapeutic interventions.

Recent studies have highlighted the potential of this compound as a modulator of cellular signaling pathways. Specifically, it has been shown to inhibit key enzymes involved in inflammation and oxidative stress, which are implicated in chronic diseases such as cancer and neurodegenerative disorders. The acetamide group attached to the quinoxaline core plays a crucial role in enhancing the molecule's solubility and permeability, thereby improving its pharmacokinetic profile.

The synthesis of this compound involves a multi-step process that includes the formation of the triazoloquinoxaline core followed by functionalization with the acetamide group. Researchers have optimized the synthetic route to achieve high yields and purity, ensuring its suitability for preclinical studies. The use of microwave-assisted synthesis has further streamlined the process, reducing reaction times and enhancing efficiency.

In terms of biological activity, this compound has demonstrated potent antiproliferative effects against various cancer cell lines. Preclinical data suggest that it selectively targets cancer cells while sparing normal cells, indicating a favorable therapeutic index. Additionally, its ability to modulate apoptotic pathways makes it a potential candidate for combination therapies in oncology.

Recent advancements in computational chemistry have enabled researchers to perform detailed molecular docking studies on this compound. These studies have revealed its binding affinity to critical protein targets such as cyclin-dependent kinases (CDKs) and histone deacetylases (HDACs). Such insights are invaluable for understanding its mechanism of action and guiding further optimization efforts.

The development of this compound also underscores the importance of structure-based drug design in modern pharmaceutical research. By leveraging insights from X-ray crystallography and NMR spectroscopy, scientists can refine the molecule's structure to enhance its efficacy and reduce off-target effects.

In conclusion, CAS No. 1358987-31-1 represents a significant advancement in the field of medicinal chemistry. Its unique structure, coupled with promising biological activity profiles, positions it as a strong candidate for future therapeutic applications. Continued research into its mechanisms of action and optimization will undoubtedly pave the way for innovative treatments in oncology and other therapeutic areas.